Cas no 332345-27-4 (2-Thiophenecarboxylicacid, 5-(4-morpholinyl)-)

• Product Name: 2-Thiophenecarboxylicacid, 5-(4-morpholinyl)-
• CAS No: 332345-27-4
• MF: C₉H₁₁NO₃S
• MW: 213.253541231155
• MDL: MFCD06496461
• CID: 303373
• PubChem ID: 4739090
• Update Time: 2025-06-13

2-Thiophenecarboxylicacid, 5-(4-morpholinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylicacid, 5-(4-morpholinyl)-
• 5-morpholin-4-ylthiophene-2-carboxylic acid
• 5-Morpholinothiophene-2-carboxylic acid
• 4-(5-Carboxythien-2-yl)morpholine
• AC1NHF2V
• AG-F-11951
• CC53401
• CTK1C1797
• MolPort-000-143-635
• SBB094806
• FT-0730653
• 5-(morpholin-4-yl)thiophene-2-carboxylic acid
• CS-0037205
• DTXSID50406255
• 332345-27-4
• 5-Morpholinothiophene-2-carboxylicacid
• AKOS002664549
• MFCD06496461

• MDL： MFCD06496461
• Inchi： 1S/C9H11NO3S/c11-9(12)7-1-2-8(14-7)10-3-5-13-6-4-10/h1-2H,3-6H2,(H,11,12)
• InChI Key： JCTWKLSFVFWKAB-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC=C1N1CCOCC1

Computed Properties

• Exact Mass: 213.04600
• Monoisotopic Mass: 213.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 78Ų

Experimental Properties

• Melting Point: 135 °C
• PSA: 78.01000
• LogP: 1.34790

2-Thiophenecarboxylicacid, 5-(4-morpholinyl)- Security Information

• Hazard Statement： Harmful

Additional information on 2-Thiophenecarboxylicacid, 5-(4-morpholinyl)-

Recent Advances in the Study of 2-Thiophenecarboxylicacid, 5-(4-morpholinyl)- (CAS: 332345-27-4)

2-Thiophenecarboxylicacid, 5-(4-morpholinyl)- (CAS: 332345-27-4) is a thiophene derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of drug discovery and development. This research brief aims to summarize the latest findings related to this compound, highlighting its relevance in contemporary biomedical research.

One of the key areas of interest is the compound's role as a building block in the synthesis of novel bioactive molecules. Researchers have explored its utility in the development of kinase inhibitors, given its structural similarity to known pharmacophores. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-Thiophenecarboxylicacid, 5-(4-morpholinyl)- exhibit potent inhibitory activity against specific protein kinases involved in cancer progression. The study utilized molecular docking and in vitro assays to validate these findings, suggesting its potential as a lead compound for anticancer drug development.

In addition to its anticancer properties, recent investigations have also explored the compound's antimicrobial potential. A 2024 preprint article on bioRxiv reported that 2-Thiophenecarboxylicacid, 5-(4-morpholinyl)- derivatives displayed broad-spectrum activity against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, as evidenced by electron microscopy and fluorescence-based assays. These findings open new avenues for the design of next-generation antibiotics.

Another noteworthy development is the application of 2-Thiophenecarboxylicacid, 5-(4-morpholinyl)- in neurodegenerative disease research. A collaborative study between academic and industrial researchers, published in ACS Chemical Neuroscience in early 2024, identified the compound as a modulator of alpha-synuclein aggregation, a hallmark of Parkinson's disease. The study employed nuclear magnetic resonance (NMR) spectroscopy and cell-based models to elucidate the compound's mechanism of action, revealing its potential as a therapeutic agent for neurodegenerative disorders.

Despite these promising findings, challenges remain in the optimization of 2-Thiophenecarboxylicacid, 5-(4-morpholinyl)- for clinical use. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structure-activity relationship (SAR) studies and pharmacokinetic profiling. Nevertheless, the compound's versatility and demonstrated bioactivity make it a valuable candidate for future drug discovery efforts.

In conclusion, 2-Thiophenecarboxylicacid, 5-(4-morpholinyl)- (CAS: 332345-27-4) represents a promising scaffold in medicinal chemistry, with applications spanning oncology, infectious diseases, and neurology. Continued research into its derivatives and mechanisms of action will likely yield novel therapeutic agents, underscoring its importance in the field of chemical biology.